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Compound of Interest

Compound Name: FH535

Cat. No.: B1672658 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
FH535 is a cell-permeable small molecule that has garnered significant interest in cancer

research due to its unique dual inhibitory action against the Wnt/β-catenin and Peroxisome

Proliferator-Activated Receptor (PPAR) signaling pathways. This technical guide provides a

comprehensive overview of the discovery, chemical properties, and mechanism of action of

FH535. It includes a compilation of its biological activity in various cancer cell lines, detailed

descriptions of key experimental protocols for its evaluation, and visual representations of the

signaling pathways it modulates.

Discovery and Chemical Structure
FH535, a sulfonamide compound, was identified through a cell-based screen of a chemical

library for inhibitors of the Wnt/β-catenin signaling pathway. Its chemical name is 2,5-dichloro-

N-(2-methyl-4-nitrophenyl)benzenesulfonamide.
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Property Value Reference

Molecular Formula C₁₃H₁₀Cl₂N₂O₄S

Molecular Weight 361.20 g/mol

CAS Number 108409-83-2

Appearance Yellow solid

Solubility Soluble in DMSO (>10 mM)

Chemical Structure Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Wnt Ligand

Frizzled Receptor

Dsh

LRP5/6

Destruction Complex

inhibits

GSK3β Axin APC CK1 β-catenin

phosphorylates for
degradation

Proteasome β-catenin

translocates

Tcf/Lef

binds

Target Gene
Expression

activates

FH535

inhibits
transcriptional

activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

PPAR Ligand

PPARγ / PPARδ

RXR

heterodimerizes

PPRE

binds to

Target Gene
Expression

activates

Coactivators
(GRIP1, β-catenin)

recruited to

FH535

inhibits
recruitment

Seed cells in
96-well plate

Transfect with
TOPFLASH/FOPFLASH

reporter plasmids

Treat with FH535
or vehicle (DMSO)

Incubate for
24-48 hours Lyse cells Measure

luciferase activity

Analyze data
(normalize TOPFLASH

to FOPFLASH)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1672658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [FH535: A Dual Inhibitor of Wnt/β-catenin and PPAR
Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672658#discovery-and-chemical-structure-of-fh535]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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